Cas no 1170936-09-0 (6-[2-(azepan-1-yl)-2-oxoethyl]-1-tert-butyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one)

• Product Name: 6-[2-(azepan-1-yl)-2-oxoethyl]-1-tert-butyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• CAS No: 1170936-09-0
• MF: C₁₈H₂₇N₅O₂
• MW: 345.43928360939
• CID: 5822738
• PubChem ID: 44036871
• Update Time: 2025-07-17

6-[2-(azepan-1-yl)-2-oxoethyl]-1-tert-butyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-[2-(azepan-1-yl)-2-oxoethyl]-1-tert-butyl-4-methylpyrazolo[3,4-d]pyridazin-7-one
• 6-[2-(azepan-1-yl)-2-oxoethyl]-1-tert-butyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• 6-(2-(azepan-1-yl)-2-oxoethyl)-1-(tert-butyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
• F2459-2062
• 1170936-09-0
• AKOS024650004

• Inchi： 1S/C18H27N5O2/c1-13-14-11-19-23(18(2,3)4)16(14)17(25)22(20-13)12-15(24)21-9-7-5-6-8-10-21/h11H,5-10,12H2,1-4H3
• InChI Key： XKHVIEHHDUVJNA-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(N2CCCCCC2)=O)N=C(C)C2C=NN(C(C)(C)C)C1=2

Computed Properties

• Exact Mass: 345.21647512g/mol
• Monoisotopic Mass: 345.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 6-[2-(azepan-1-yl)-2-oxoethyl]-1-tert-butyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one

Recent Advances in the Study of 6-[2-(azepan-1-yl)-2-oxoethyl]-1-tert-butyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS: 1170936-09-0)

The compound 6-[2-(azepan-1-yl)-2-oxoethyl]-1-tert-butyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS: 1170936-09-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by a pyrazolo[3,4-d]pyridazine core, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific protein kinases involved in cell proliferation and survival pathways. Structural analysis reveals that the azepan-1-yl and tert-butyl groups contribute to its high affinity for the ATP-binding sites of target kinases. Computational docking studies and molecular dynamics simulations have further supported these observations, highlighting the compound's potential as a lead candidate for drug development.

In vitro and in vivo studies have demonstrated promising results, with the compound showing potent anti-proliferative effects against various cancer cell lines, including those resistant to conventional therapies. Notably, its ability to penetrate the blood-brain barrier has sparked interest in its application for treating glioblastoma and other central nervous system malignancies. Additionally, its favorable toxicity profile in animal models suggests a wide therapeutic window, which is critical for clinical translation.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate its development and bring it closer to clinical trials.

In conclusion, 6-[2-(azepan-1-yl)-2-oxoethyl]-1-tert-butyl-4-methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one represents a promising scaffold for the development of novel kinase inhibitors. Its unique chemical structure and biological activity make it a valuable subject for ongoing research, with the potential to address unmet medical needs in oncology and beyond. Future studies will likely focus on further mechanistic insights and translational applications, paving the way for its eventual clinical use.